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Compound of Interest

Compound Name: SKF 104976

Cat. No.: B1681005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF 104976 is a potent and specific inhibitor of lanosterol 14α-demethylase (CYP51A1), a

critical enzyme in the cholesterol biosynthesis pathway.[1][2][3] As a derivative of lanosterol, it

acts as a competitive inhibitor, preventing the conversion of lanosterol to cholesterol. This

property makes SKF 104976 a valuable tool for studying cholesterol metabolism and a

potential candidate for the development of therapeutic agents targeting pathways dependent

on cholesterol synthesis. These application notes provide detailed protocols for in vitro assays

to characterize the activity of SKF 104976.

Mechanism of Action
SKF 104976 specifically targets and inhibits the enzymatic activity of lanosterol 14α-

demethylase. This inhibition leads to an accumulation of lanosterol and a subsequent reduction

in the synthesis of downstream cholesterol. A secondary effect observed is the decrease in the

activity of HMG-CoA reductase, a rate-limiting enzyme in the mevalonate pathway, though SKF
104976 does not directly inhibit this enzyme.[3]
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Preparation

Enzymatic Reaction

Analysis

Prepare Liver Microsomes
(Source of Enzyme)

Incubate Microsomes with
SKF 104976 and Lanosterol

Prepare Serial Dilutions
of SKF 104976 in DMSO

Add NADPH

Incubate at 37°C

Stop Reaction
(e.g., with strong base)

Extract Sterols
(e.g., with hexane)

Analyze Lanosterol and
Product by LC-MS/MS

Calculate IC50
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Cell Culture and Treatment

Radiolabeling

Analysis

Seed Hep G2 Cells
in Culture Plates

Treat Cells with SKF 104976
for 24 hours

Add [14C]Acetate
to the Culture Medium

Incubate for a
Defined Period

Wash Cells with PBS

Lyse Cells and
Extract Lipids

Separate Lipids by TLC

Quantify Radioactivity in
Cholesterol and Lanosterol Bands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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